Cas no 2361823-13-2 (1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide)

• Product Name: 1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide
• CAS No: 2361823-13-2
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 6259680
• PubChem ID: 145904104
• Update Time: 2025-08-02

1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2361823-13-2
• EN300-26577824
• N-[(4-Carbamoylphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• Z3672058515
• 1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide
• N-[(4-carbamoylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C17H21N3O3/c1-2-15(21)20-9-7-14(8-10-20)17(23)19-11-12-3-5-13(6-4-12)16(18)22/h2-6,14H,1,7-11H2,(H2,18,22)(H,19,23)
• InChI Key： RFGKXLCWXYEXCO-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NCC1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.5Ų

Additional information on 1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide

1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound 1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide, identified by the CAS number 2361823-13-2, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems, polymer chemistry, and bioconjugation technologies. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of 1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide is characterized by a piperidine ring system, which serves as a central scaffold. The acryloyl group attached to the piperidine ring introduces valuable reactivity, enabling the formation of covalent bonds with other molecules. Additionally, the presence of a carbamoylbenzyl group enhances the compound's solubility and biocompatibility, making it suitable for biomedical applications. Researchers have recently explored the use of this compound in designing stimuli-responsive materials, where its ability to undergo reversible chemical transformations under specific conditions has proven advantageous.

Recent studies have focused on optimizing the synthesis of 1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide to improve yield and purity. By employing green chemistry principles, scientists have developed more efficient reaction pathways that minimize waste and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining its structural integrity. These advancements not only make the compound more accessible for large-scale production but also pave the way for its integration into industrial processes.

In terms of biological applications, 1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide has demonstrated potential as a drug carrier. Its ability to form amphiphilic structures allows it to encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Furthermore, its compatibility with various targeting ligands makes it a promising candidate for targeted drug delivery systems. Recent in vitro studies have highlighted its efficacy in delivering anticancer agents to specific cellular targets, suggesting its potential role in personalized medicine.

The compound's role in polymer chemistry is another area of active research. By incorporating 1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide into polymer networks, researchers have developed materials with tunable mechanical properties and self-healing capabilities. These materials find applications in advanced composites, flexible electronics, and biomedical devices. The integration of this compound into polymer systems has been further enhanced by its ability to participate in click chemistry reactions, enabling precise control over polymer architecture.

In conclusion, 1-Acryloyl-N-(4-carbamoylbenzyl)piperidine-4-carboxamide represents a versatile platform for advancing chemical and biomedical technologies. Its unique combination of structural features and functional groups positions it as a valuable tool in drug delivery, materials science, and polymer chemistry. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to make significant contributions to these fields in the coming years.